Cas no 83757-08-8 (3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine
• CAS No: 83757-08-8
• Molecular Formula: C₉H₉N₃S₂
• Molecular Weight: 223.31786
• MDL: MFCD00649535
• CID: 731873
• PubChem ID: 563449

3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5-amine,3-[(phenylmethyl)thio]-
• 3-Benzylsulfanyl-[1,2,4]thiadiazol-5-ylamine
• 3-benzylsulfanyl-1,2,4-thiadiazol-5-amine
• 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine
• 3-(benzylthio)-1,2,4-thiadiazol-5-amine
• 3-(phenylmethylthio)-1,2,4-thiadiazole-5-ylamine
• 3-Benzylmercapto-[1,2,4]thiadiazol-5-ylamin
• 3-benzylmercapto-[1,2,4]thiadiazol-5-ylamine
• 3-benzylthio-5-amino-1,2,4-thiadiazole
• 3-[(Phenylmethyl)thio]-1,2,4-thiadiazol-5-amine
• SCHEMBL10535559
• 3-(benzylsulfanyl)-1,2,4-thiadiazol-5-ylamine
• 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine #
• Z56928662
• AG-690/40144077
• MFCD00649535
• MLS000061243
• SMR000070112
• SDCCGMLS-0024588.P002
• CHEMBL1329383
• EN300-05914
• F2158-0566
• AKOS000270759
• SR-01000217785
• J-511772
• HMS2350N14
• CS-0220158
• HMS1683M06
• 1,2,4-Thiadiazol-5-amine, 3-benzylthio-
• SR-01000217785-1
• BRD-K82522140-001-05-9
• DTXSID50340307
• UOIUWIYFNWLYPM-UHFFFAOYSA-N
• LS-06076
• 83757-08-8
• 1,2,4-Thiadiazol-5-amine, 3-[(phenylmethyl)thio]-
• STK271424
• ALBB-018430
• G30881

• MDL： MFCD00649535
• InChIKey： UOIUWIYFNWLYPM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9N3S2/c10-8-11-9(12-14-8)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,11,12)
• SMILES： C1=CC=C(C=C1)CSC2=NC(=N)SN2

Computed Properties

• Exact Mass: 223.02400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 223.024
• Heavy Atom Count: 14
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 105A^2

Experimental Properties

• LogP: 2.99380
• PSA: 105.34000
• Refractive Index: 1.693
• Boiling Point: 416.2°Cat760mmHg
• Melting Point: 110 ºC
• Flash Point: 205.5°C
• Solubility: Almost insoluble (0.047 g/l) (25 º C),
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),

3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Security Information

• Dangerous goods sign：
• HazardClass：IRRITANT

3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%